Cas no 38796-44-0 (3-(Oxan-2-yl)propan-1-ol)
3-(Oxan-2-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- tetrahydro-2H-Pyran-2-propanol
- 3-(oxan-2-yl)propan-1-ol
- MTZYZFYTYOADPI-UHFFFAOYSA-N
- 3-(tetrahydro-2H-pyran-2-yl)-1-propanol
- 3-(Oxan-2-yl)propan-1-ol
-
- Inchi: 1S/C8H16O2/c9-6-3-5-8-4-1-2-7-10-8/h8-9H,1-7H2
- InChI Key: MTZYZFYTYOADPI-UHFFFAOYSA-N
- SMILES: O1CCCCC1CCCO
Computed Properties
- Exact Mass: 144.115029749g/mol
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 83.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 1
3-(Oxan-2-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1692377-0.05g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 0.05g |
$212.0 | 2023-09-20 | |
| Enamine | EN300-1692377-0.1g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 0.1g |
$317.0 | 2023-09-20 | |
| Enamine | EN300-1692377-0.25g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 0.25g |
$452.0 | 2023-09-20 | |
| Enamine | EN300-1692377-0.5g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 0.5g |
$713.0 | 2023-09-20 | |
| Enamine | EN300-1692377-1.0g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 1.0g |
$914.0 | 2023-07-06 | |
| Enamine | EN300-1692377-2.5g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 2.5g |
$1791.0 | 2023-09-20 | |
| Enamine | EN300-1692377-5.0g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 5.0g |
$2650.0 | 2023-07-06 | |
| Enamine | EN300-1692377-10.0g |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 10.0g |
$3929.0 | 2023-07-06 | |
| 1PlusChem | 1P01DWUY-50mg |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 50mg |
$315.00 | 2024-05-03 | |
| 1PlusChem | 1P01DWUY-100mg |
3-(oxan-2-yl)propan-1-ol |
38796-44-0 | 95% | 100mg |
$454.00 | 2024-05-03 |
3-(Oxan-2-yl)propan-1-ol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-(Oxan-2-yl)propan-1-ol
Recent Advances in the Study of 3-(Oxan-2-yl)propan-1-ol (CAS: 38796-44-0) in Chemical Biology and Pharmaceutical Research
The compound 3-(Oxan-2-yl)propan-1-ol (CAS: 38796-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and biomolecular interactions. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The insights presented here are derived from peer-reviewed studies published within the last two years, ensuring the relevance and accuracy of the information.
Recent studies have highlighted the role of 3-(Oxan-2-yl)propan-1-ol as a key intermediate in the synthesis of complex pharmaceutical agents. Its unique structural features, including the oxane ring and hydroxyl group, make it a valuable building block for the development of novel bioactive molecules. For instance, researchers have successfully utilized this compound in the synthesis of antiviral and anti-inflammatory agents, demonstrating its potential in addressing global health challenges. The compound's ability to modulate enzyme activity and interact with biological targets has also been explored, shedding light on its mechanistic pathways.
In addition to its synthetic utility, 3-(Oxan-2-yl)propan-1-ol has been investigated for its direct biological effects. Recent in vitro and in vivo studies have revealed its antioxidant properties, which could be harnessed for the treatment of oxidative stress-related diseases. Furthermore, its low toxicity profile and favorable pharmacokinetic properties make it a promising candidate for further drug development. These findings underscore the compound's dual role as both a synthetic intermediate and a bioactive entity.
The methodologies employed in these studies range from advanced spectroscopic techniques, such as NMR and mass spectrometry, to computational modeling and high-throughput screening. These approaches have provided detailed insights into the compound's molecular interactions and stability under various conditions. For example, density functional theory (DFT) calculations have been used to predict its reactivity and optimize synthetic routes, while molecular docking studies have elucidated its binding affinities with target proteins.
Despite these advancements, challenges remain in the large-scale production and clinical translation of 3-(Oxan-2-yl)propan-1-ol-based therapeutics. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may include the exploration of derivatization strategies to enhance its bioactivity and the development of targeted delivery systems to improve its therapeutic efficacy.
In conclusion, 3-(Oxan-2-yl)propan-1-ol (CAS: 38796-44-0) represents a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its synthetic versatility, biological activity, and therapeutic potential make it a subject of ongoing investigation. By integrating the latest findings, this brief provides a comprehensive snapshot of current research trends and sets the stage for future explorations in this promising area.
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